2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone

• IUPAC Name: 2-methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C10H20N2O2/c1-9(2)11-4-6-12(7-5-11)10(13)8-14-3/h9H,4-8H2,1-3H3
• InChI Key: ISXHMGVENKJRCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C(=O)COC
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol

Description

2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone, also known as MPEP, is a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1997 and has since been widely used in scientific research to study the physiological and biochemical effects of mGluR5 inhibition.

Scientific Research Applications

2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone has been extensively used in scientific research to study the physiological and biochemical effects of mGluR5 inhibition. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been used to study the role of mGluR5 in addiction and pain pathways. 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone has also been used in studies investigating the role of mGluR5 in anxiety and depression.

Mechanism of Action

2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone works by selectively inhibiting the activity of mGluR5, which is a G protein-coupled receptor that is widely expressed in the brain. mGluR5 plays a key role in modulating synaptic plasticity and neurotransmitter release, and is involved in a variety of physiological and pathological processes. By inhibiting mGluR5, 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone can modulate the activity of glutamatergic neurons and alter synaptic transmission.
Biochemical and Physiological Effects:
2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce glutamate release in the hippocampus and striatum, and to increase the threshold for long-term potentiation (LTP) induction in the hippocampus. 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone has also been shown to reduce the expression of pro-inflammatory cytokines in the brain, and to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone is a highly selective antagonist of mGluR5, which makes it a valuable tool for studying the physiological and biochemical effects of mGluR5 inhibition. However, it is important to note that 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone has limitations in terms of its pharmacokinetic properties. It has a short half-life and poor brain penetration, which can limit its effectiveness in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone. One area of interest is the role of mGluR5 in addiction and pain pathways, and the potential therapeutic applications of 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone in these contexts. Another area of interest is the development of more potent and selective mGluR5 antagonists that can overcome the limitations of 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone. Finally, there is a need for further research on the pharmacokinetic properties of 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone, and the development of new methods for delivering the drug to the brain.

Synthesis Methods

2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone can be synthesized using a multi-step process starting with the reaction of 2-methoxyethanol with 4-propan-2-ylpiperazine. This is followed by the reaction of the resulting product with ethyl chloroformate to form the final product, 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone. The synthesis of 2-Methoxy-1-(4-propan-2-ylpiperazin-1-yl)ethanone has been well documented in the scientific literature and can be easily replicated in a laboratory setting.